Cas no 88444-66-0 (Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester)

88444-66-0 structure
Product name:Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester
Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester
- dimethyl 2-(cyclopenten-1-yl)propanedioate
- Dimethyl (cyclopent-1-en-1-yl)propanedioate
- GLEORAMJEHMSTN-UHFFFAOYSA-N
- dimethyl cyclopentenylmalonate
- 88444-66-0
- DTXSID20748199
- dimethyl 2-cyclopentenylmalonate
- SCHEMBL15974383
-
- Inchi: InChI=1S/C10H14O4/c1-13-9(11)8(10(12)14-2)7-5-3-4-6-7/h5,8H,3-4,6H2,1-2H3
- InChI Key: GLEORAMJEHMSTN-UHFFFAOYSA-N
- SMILES: COC(=O)C(C1=CCCC1)C(=O)OC
Computed Properties
- Exact Mass: 198.08920892g/mol
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.6Ų
Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester Related Literature
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Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Marcin Kwit,Beata Zabicka,Jacek Gawronski Dalton Trans., 2009, 6783-6789
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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